Cas no 137000-66-9 (1,4-Diethynyl-2-fluorobenzene)

• Product Name: 1,4-Diethynyl-2-fluorobenzene
• CAS No: 137000-66-9
• MF: C₁₀H₅F
• MW: 144.145106077194
• CID: 2624836
• PubChem ID: 25223143
• Update Time: 2025-05-23

1,4-Diethynyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Diethynyl-2-fluorobenzene
• CS-0128657
• G64240
• MFCD22580725
• Benzene, 1,4-diethynyl-2-fluoro-
• AKOS026675634
• 137000-66-9
• SCHEMBL16182687
• Benzenamine,2,5-diethynyl
• PS-8972

• Inchi： 1S/C10H5F/c1-3-8-5-6-9(4-2)10(11)7-8/h1-2,5-7H
• InChI Key： YIYXFCRHFWFTCK-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1C#C

Computed Properties

• Exact Mass: 144.037528322g/mol
• Monoisotopic Mass: 144.037528322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,4-Diethynyl-2-fluorobenzene

Professional Introduction to 1,4-Diethynyl-2-fluorobenzene (CAS No. 137000-66-9)

1,4-Diethynyl-2-fluorobenzene, identified by the chemical abstracts service number CAS No. 137000-66-9, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound, featuring two ethynyl groups at the 1 and 4 positions of a benzene ring with a fluorine substituent at the 2 position, presents an intriguing scaffold for the development of novel materials and bioactive molecules.

The structural motif of 1,4-diethynyl-2-fluorobenzene combines the electron-withdrawing effect of the fluorine atom with the strong π-conjugation provided by the aromatic system and the triple-bond character of the ethynyl groups. This combination not only enhances its electronic properties but also makes it a valuable intermediate in various synthetic transformations. The presence of multiple reactive sites—such as the terminal alkyne hydrogens, the aromatic ring, and the fluorine atom—enables diverse functionalization strategies, making it a versatile building block for chemists.

In recent years, 1,4-diethynyl-2-fluorobenzene has been explored in several cutting-edge applications, particularly in the synthesis of advanced materials and pharmaceuticals. One notable area of research involves its use in constructing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system and electron-withdrawing fluorine substituent contribute to tunable optoelectronic properties, making this compound a promising candidate for next-generation electronic devices. Researchers have demonstrated its utility in creating highly efficient charge transport materials by further functionalizing the core structure with additional electron-donating or withdrawing groups.

Another significant application of 1,4-diethynyl-2-fluorobenzene lies in medicinal chemistry. The compound’s unique scaffold allows for facile introduction of pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions enable the construction of complex heterocyclic structures that exhibit various biological activities. For instance, derivatives of 1,4-diethynyl-2-fluorobenzene have been investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making it a desirable feature in lead optimization.

Recent studies have also highlighted the role of 1,4-diethynyl-2-fluorobenzene in polymer science. Its ability to undergo polymerization reactions while maintaining conjugation makes it an excellent monomer for synthesizing conductive polymers. These polymers find applications in flexible electronics, sensors, and energy storage systems. The introduction of ethynyl groups facilitates polymerization through mechanisms such as chain-growth polymerization or ring-opening polymerization, yielding materials with tailored mechanical and electronic properties.

The synthetic methodologies employed in handling 1,4-diethynyl-2-fluorobenzene are another area of active research. Advances in transition-metal catalysis have enabled more efficient and selective transformations of this compound. For example, palladium-catalyzed cross-coupling reactions allow for precise functionalization at multiple sites within the molecule. Additionally, photoredox catalysis has been utilized to achieve novel synthetic pathways that were previously inaccessible. These innovations not only streamline the synthesis of 1,4-diethynyl-2-fluorobenzene derivatives but also open up new possibilities for their applications.

The spectroscopic and computational studies on 1,4-diethynyl-2-fluorobenzene have provided deeper insights into its molecular structure and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and density functional theory (DFT) calculations have been instrumental in elucidating its electronic structure and predicting its behavior under different conditions. These studies not only enhance our understanding of fundamental chemical principles but also guide experimental design for more efficient synthetic routes.

In conclusion,1,4-Diethynyl-2-fluorobenzene (CAS No. 137000-66-9) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable intermediate for organic synthesis，pharmaceutical development，and material science。The ongoing research into its reactivity，synthetic pathways，and applications underscores its importance as a building block for future innovations。As scientists continue to explore new frontiers，the versatility of 1，4-Diethynyl-2-fluorobenzene ensures that it will remain at the forefront of chemical research for years to come。